Cas no 1179640-23-3 (1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one)

• Product Name: 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
• CAS No: 1179640-23-3
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5186748
• Update Time: 2025-06-11

1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-2-(methylsulfanyl)ethan-1-one
• 2-(Methylthio)-1-(m-tolyl)ethan-1-one
• 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one

• Inchi： 1S/C10H12OS/c1-8-4-3-5-9(6-8)10(11)7-12-2/h3-6H,7H2,1-2H3
• InChI Key： SXQKOGCBHJFVEC-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one

1-(3-Methylphenyl)-2-(Methylsulfanyl)ethan-1-one (CAS No. 1179640-23-3): An Overview of Its Structure, Properties, and Applications

1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one (CAS No. 1179640-23-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring system and the presence of a methylsulfanyl group, which imparts distinct chemical and physical properties.

The molecular formula of 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one is C₁₀H₁₂S, with a molecular weight of approximately 168.26 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -45°C, and the boiling point is approximately 245°C at standard atmospheric pressure.

In terms of its chemical structure, 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one features a benzene ring substituted with a methyl group at the para position. The carbonyl group is attached to the benzene ring via an ethylene bridge, which also carries a methylsulfanyl (thiomethyl) group. This arrangement of functional groups contributes to the compound's reactivity and stability, making it an attractive candidate for various synthetic transformations.

Recent research has highlighted the potential of 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one in pharmaceutical development. Studies have shown that compounds with similar structures exhibit anti-inflammatory and analgesic properties, which could be beneficial in the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond its pharmaceutical applications, 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one has also been explored for its potential use in materials science. The presence of the thiomethyl group makes it an excellent precursor for sulfur-containing polymers and coatings. These materials are known for their excellent thermal stability and resistance to environmental degradation, making them suitable for applications in electronics and protective coatings.

In the realm of chemical synthesis, 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one serves as a valuable building block for the preparation of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows chemists to introduce additional functional groups or modify existing ones with high precision. This versatility has been leveraged in the synthesis of natural products and drug candidates, where precise control over molecular architecture is crucial.

The synthesis of 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one can be achieved through several routes, but one common method involves the reaction of 3-methylbenzaldehyde with methyl mercaptan followed by condensation with an appropriate ketone or aldehyde. This process typically yields high purity products with good yields, making it suitable for large-scale production.

Safety considerations are an important aspect when handling any chemical compound. While 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage should be in a well-ventilated area away from incompatible substances.

In conclusion, 1-(3-Methylphenyl)-2-(methylsulfanyl)ethan-1-one (CAS No. 1179640-23-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various scientific disciplines.